Cas no 1880211-73-3 (1-(3-bromo-5-chloro-2-fluoro-6-hydroxyphenyl)-2-methylpropan-1-one)

• Product Name: 1-(3-bromo-5-chloro-2-fluoro-6-hydroxyphenyl)-2-methylpropan-1-one
• CAS No: 1880211-73-3
• MF: C₁₀H₉BrClFO₂
• MW: 295.532665014267
• CID: 6542799
• PubChem ID: 130507231
• Update Time: 2025-07-02

1-(3-bromo-5-chloro-2-fluoro-6-hydroxyphenyl)-2-methylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-5-chloro-2-fluoro-6-hydroxyphenyl)-2-methylpropan-1-one
• 1-Propanone, 1-(3-bromo-5-chloro-2-fluoro-6-hydroxyphenyl)-2-methyl-

• Inchi： 1S/C10H9BrClFO2/c1-4(2)9(14)7-8(13)5(11)3-6(12)10(7)15/h3-4,15H,1-2H3
• InChI Key： SDYQJXBFNHZHFI-UHFFFAOYSA-N
• SMILES： C(C1=C(O)C(Cl)=CC(Br)=C1F)(=O)C(C)C

Experimental Properties

• Density: 1.596±0.06 g/cm3(Predicted)
• Boiling Point: 326.1±42.0 °C(Predicted)
• pka: 5.08±0.50(Predicted)

Additional information on 1-(3-bromo-5-chloro-2-fluoro-6-hydroxyphenyl)-2-methylpropan-1-one

Comprehensive Analysis of 1-(3-bromo-5-chloro-2-fluoro-6-hydroxyphenyl)-2-methylpropan-1-one (CAS No. 1880211-73-3)

In the realm of fine chemicals and pharmaceutical intermediates, 1-(3-bromo-5-chloro-2-fluoro-6-hydroxyphenyl)-2-methylpropan-1-one (CAS No. 1880211-73-3) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its halogen-substituted phenyl ring and ketone functional group, is a subject of interest for researchers exploring novel synthetic pathways and bioactive molecules. Its molecular formula, C₁₀H₉BrClFO₂, reflects a precise arrangement of atoms that contributes to its reactivity and utility in organic synthesis.

The 3-bromo-5-chloro-2-fluoro-6-hydroxy substitution pattern on the phenyl ring distinguishes this compound from other aromatic ketones. This multi-halogenated motif is particularly valuable in medicinal chemistry, where such derivatives are often employed to modulate pharmacokinetic properties like solubility and metabolic stability. Recent studies highlight the growing demand for halogenated building blocks in drug discovery, aligning with trends toward targeted therapies and personalized medicine. Researchers frequently search for "synthesis of halogenated phenyl ketones" or "applications of bromo-chloro-fluoro phenols," underscoring the relevance of this compound in contemporary chemistry.

From a synthetic perspective, 1-(3-bromo-5-chloro-2-fluoro-6-hydroxyphenyl)-2-methylpropan-1-one serves as a versatile intermediate. Its α-branched ketone moiety enables diverse transformations, including nucleophilic additions and reductions, making it a candidate for constructing complex molecular architectures. Laboratories focusing on high-value intermediates often prioritize such compounds due to their compatibility with cross-coupling reactions, a topic frequently queried in academic and industrial forums (e.g., "Pd-catalyzed reactions with polyhalogenated ketones").

Environmental and regulatory considerations also play a role in the compound's usage. While not classified as hazardous under standard safety protocols, its halogen-rich structure necessitates careful handling to minimize ecological impact. This aligns with broader industry trends toward "green chemistry in halogenation" and "sustainable aryl ketone production," which dominate recent literature and patent filings. Analytical techniques like HPLC and NMR are essential for characterizing this material, ensuring compliance with purity standards demanded by end-users.

In conclusion, 1-(3-bromo-5-chloro-2-fluoro-6-hydroxyphenyl)-2-methylpropan-1-one (CAS No. 1880211-73-3) exemplifies the intersection of structural complexity and functional adaptability. Its role in advancing organofluorine chemistry and pharmaceutical intermediates continues to evolve, driven by innovations in synthetic methodology and growing demand for tailored molecular entities. As research progresses, this compound is poised to remain a focal point for chemists addressing challenges in selective halogenation and bioactive molecule design.